Cas no 1105246-34-1 (1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea)

1-(2,5-Difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea is a structurally complex urea derivative featuring a difluorophenyl group and a pyridinyl-substituted dihydropyridazine moiety. This compound is of interest in medicinal chemistry due to its potential as a kinase inhibitor or modulator of biological pathways. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the pyridinyl-dihydropyridazine scaffold may contribute to selective interactions with target proteins. Its well-defined heterocyclic architecture makes it a valuable intermediate for drug discovery, particularly in oncology or inflammation research. The compound's synthetic route allows for further derivatization, offering flexibility in structure-activity relationship studies.

1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea structure

1105246-34-1 structure

Product Name:1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea

CAS No:1105246-34-1

MF:C₁₈H₁₅F₂N₅O₂

MW:371.340810060501

CID:5748971

PubChem ID:42143029

Update Time:2025-05-27

1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

- AKOS024501754
- 1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea
- 1105246-34-1
- 1-(2,5-difluorophenyl)-3-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]urea
- 1-(2,5-difluorophenyl)-3-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)urea
- F5230-0327
- Inchi： 1S/C18H15F2N5O2/c19-13-3-4-14(20)16(10-13)23-18(27)22-8-9-25-17(26)6-5-15(24-25)12-2-1-7-21-11-12/h1-7,10-11H,8-9H2,(H2,22,23,27)
- InChI Key： FCFJPMZMMKZUSY-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1NC(NCCN1C(C=CC(C2C=NC=CC=2)=N1)=O)=O)F

Computed Properties

Exact Mass: 371.11938106g/mol
Monoisotopic Mass: 371.11938106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 613
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 86.7Å²

1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5230-0327-2μmol	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	2μmol	$57.0	2023-09-10
Life Chemicals	F5230-0327-5μmol	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	5μmol	$63.0	2023-09-10
Life Chemicals	F5230-0327-10μmol	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	10μmol	$69.0	2023-09-10
Life Chemicals	F5230-0327-20μmol	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	20μmol	$79.0	2023-09-10
Life Chemicals	F5230-0327-1mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	1mg	$54.0	2023-09-10
Life Chemicals	F5230-0327-2mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	2mg	$59.0	2023-09-10
Life Chemicals	F5230-0327-3mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	3mg	$63.0	2023-09-10
Life Chemicals	F5230-0327-4mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	4mg	$66.0	2023-09-10
Life Chemicals	F5230-0327-5mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	5mg	$69.0	2023-09-10
Life Chemicals	F5230-0327-10mg	1-(2,5-difluorophenyl)-3-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}urea	1105246-34-1	10mg	$79.0	2023-09-10